Cas no 361480-83-3 (6-bromo-N-3-(4-methylpiperazine-1-carbonyl)phenyl-4-phenylquinazolin-2-amine)
6-bromo-N-3-(4-methylpiperazine-1-carbonyl)phenyl-4-phenylquinazolin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-N-3-(4-methylpiperazine-1-carbonyl)phenyl-4-phenylquinazolin-2-amine
- Methanone, [3-[(6-bromo-4-phenyl-2-quinazolinyl)amino]phenyl](4-methyl-1-piperazinyl)-
- Oprea1_541394
- SR-01000444423
- 6-bromo-N-[3-(4-methylpiperazine-1-carbonyl)phenyl]-4-phenylquinazolin-2-amine
- CHEMBL611779
- SR-01000444423-1
- 361480-83-3
- F0490-0007
- AKOS001632949
- [3-[(6-bromo-4-phenylquinazolin-2-yl)amino]phenyl]-(4-methylpiperazin-1-yl)methanone
- (3-((6-bromo-4-phenylquinazolin-2-yl)amino)phenyl)(4-methylpiperazin-1-yl)methanone
-
- Inchi: 1S/C26H24BrN5O/c1-31-12-14-32(15-13-31)25(33)19-8-5-9-21(16-19)28-26-29-23-11-10-20(27)17-22(23)24(30-26)18-6-3-2-4-7-18/h2-11,16-17H,12-15H2,1H3,(H,28,29,30)
- InChI Key: URDGRCJYRNJVJT-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC(NC2=NC(C3=CC=CC=C3)=C3C(=N2)C=CC(Br)=C3)=C1)(N1CCN(C)CC1)=O
Computed Properties
- Exact Mass: 501.11642g/mol
- Monoisotopic Mass: 501.11642g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 651
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- Density: 1.420±0.06 g/cm3(Predicted)
- Boiling Point: 678.9±65.0 °C(Predicted)
- pka: 6.71±0.10(Predicted)
6-bromo-N-3-(4-methylpiperazine-1-carbonyl)phenyl-4-phenylquinazolin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0490-0007-2μmol |
6-bromo-N-[3-(4-methylpiperazine-1-carbonyl)phenyl]-4-phenylquinazolin-2-amine |
361480-83-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0490-0007-5μmol |
6-bromo-N-[3-(4-methylpiperazine-1-carbonyl)phenyl]-4-phenylquinazolin-2-amine |
361480-83-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0490-0007-10μmol |
6-bromo-N-[3-(4-methylpiperazine-1-carbonyl)phenyl]-4-phenylquinazolin-2-amine |
361480-83-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0490-0007-20μmol |
6-bromo-N-[3-(4-methylpiperazine-1-carbonyl)phenyl]-4-phenylquinazolin-2-amine |
361480-83-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0490-0007-1mg |
6-bromo-N-[3-(4-methylpiperazine-1-carbonyl)phenyl]-4-phenylquinazolin-2-amine |
361480-83-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0490-0007-2mg |
6-bromo-N-[3-(4-methylpiperazine-1-carbonyl)phenyl]-4-phenylquinazolin-2-amine |
361480-83-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0490-0007-3mg |
6-bromo-N-[3-(4-methylpiperazine-1-carbonyl)phenyl]-4-phenylquinazolin-2-amine |
361480-83-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0490-0007-4mg |
6-bromo-N-[3-(4-methylpiperazine-1-carbonyl)phenyl]-4-phenylquinazolin-2-amine |
361480-83-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0490-0007-5mg |
6-bromo-N-[3-(4-methylpiperazine-1-carbonyl)phenyl]-4-phenylquinazolin-2-amine |
361480-83-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0490-0007-10mg |
6-bromo-N-[3-(4-methylpiperazine-1-carbonyl)phenyl]-4-phenylquinazolin-2-amine |
361480-83-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
6-bromo-N-3-(4-methylpiperazine-1-carbonyl)phenyl-4-phenylquinazolin-2-amine Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 6-bromo-N-3-(4-methylpiperazine-1-carbonyl)phenyl-4-phenylquinazolin-2-amine
Comprehensive Overview of 6-bromo-N-3-(4-methylpiperazine-1-carbonyl)phenyl-4-phenylquinazolin-2-amine (CAS No. 361480-83-3)
The compound 6-bromo-N-3-(4-methylpiperazine-1-carbonyl)phenyl-4-phenylquinazolin-2-amine, identified by its CAS No. 361480-83-3, is a sophisticated quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a quinazoline core with a 4-methylpiperazine moiety, which enhances its potential as a bioactive agent. Researchers are particularly interested in its applications as a kinase inhibitor, a class of compounds pivotal in targeting signaling pathways involved in various diseases.
In recent years, the demand for small-molecule inhibitors like 6-bromo-N-3-(4-methylpiperazine-1-carbonyl)phenyl-4-phenylquinazolin-2-amine has surged, driven by the growing focus on precision medicine and targeted therapies. The compound's bromine substitution and phenylquinazolin-2-amine backbone contribute to its ability to interact with specific protein targets, making it a valuable tool for drug discovery. Its CAS No. 361480-83-3 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry.
One of the most discussed topics in the context of quinazoline derivatives is their role in cancer research. The 6-bromo-N-3-(4-methylpiperazine-1-carbonyl)phenyl-4-phenylquinazolin-2-amine has shown promise in preclinical studies for its potential to modulate cell proliferation and apoptosis. Its 4-methylpiperazine group is particularly noteworthy, as this structural feature is often associated with improved solubility and bioavailability, critical factors in drug development. These attributes align with the current trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in pharmaceutical design.
Another area of interest is the compound's potential application in neurodegenerative diseases. The quinazoline scaffold is known for its versatility, and researchers are exploring its ability to cross the blood-brain barrier. This has led to increased searches for CAS No. 361480-83-3 in relation to CNS-targeted therapies. The 6-bromo-N-3-(4-methylpiperazine-1-carbonyl)phenyl-4-phenylquinazolin-2-amine could serve as a lead compound for developing treatments for conditions like Alzheimer's and Parkinson's diseases, where kinase modulation is a key therapeutic strategy.
From a synthetic chemistry perspective, the preparation of 6-bromo-N-3-(4-methylpiperazine-1-carbonyl)phenyl-4-phenylquinazolin-2-amine involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These processes are often optimized for high-yield synthesis, a topic frequently queried in chemical forums. The compound's bromine atom also offers opportunities for further functionalization, making it a versatile intermediate in structure-activity relationship (SAR) studies.
In the realm of computational chemistry, 6-bromo-N-3-(4-methylpiperazine-1-carbonyl)phenyl-4-phenylquinazolin-2-amine is a subject of molecular docking simulations. These studies aim to predict its binding affinity with various protein kinases, a hot topic in AI-driven drug discovery. The integration of machine learning and cheminformatics has further amplified interest in this compound, as researchers seek to accelerate the identification of novel therapeutic candidates.
Environmental and green chemistry considerations are also part of the discourse surrounding CAS No. 361480-83-3. With the pharmaceutical industry emphasizing sustainable synthesis, efforts are underway to develop eco-friendly protocols for producing quinazoline derivatives. This aligns with broader societal trends toward green manufacturing and reduced chemical waste, topics that resonate strongly with today's environmentally conscious audience.
In summary, 6-bromo-N-3-(4-methylpiperazine-1-carbonyl)phenyl-4-phenylquinazolin-2-amine (CAS No. 361480-83-3) represents a multifaceted compound with significant potential in drug discovery and biochemical research. Its structural features, combined with its applicability in targeted therapies and computational modeling, make it a standout subject in contemporary scientific literature. As research progresses, this compound is likely to remain at the forefront of discussions in medicinal chemistry and pharmaceutical innovation.
361480-83-3 (6-bromo-N-3-(4-methylpiperazine-1-carbonyl)phenyl-4-phenylquinazolin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)